Cas no 1314768-18-7 (1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 1314768-18-7
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5872095
• PubChem ID: 165851370
• Update Time: 2025-06-09

1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine
• 1-[3-nitro-5-(trifluoromethyl)phenyl]cyclobutan-1-amine
• EN300-1928109
• 1314768-18-7

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)8-4-7(10(15)2-1-3-10)5-9(6-8)16(17)18/h4-6H,1-3,15H2
• InChI Key： RLAPZSUOVMBGTD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1(CCC1)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine

Comprehensive Overview of 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 1314768-18-7)

The compound 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 1314768-18-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the nitro and trifluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound's cyclobutane ring further contributes to its rigidity, which is advantageous in designing selective enzyme inhibitors. This aligns with the growing trend of structure-based drug design, a hot topic in modern medicinal chemistry.

From an industrial perspective, CAS No. 1314768-18-7 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step organic reactions, including nitration and amination, which are areas of active research. Companies specializing in contract research organizations (CROs) frequently explore this compound for its scalability and purity challenges, addressing common queries like "How to optimize the yield of 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine?" or "What are the best purification techniques for nitroarylcyclobutanes?"

Environmental and regulatory considerations also play a role in the discourse around 1314768-18-7. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to produce such compounds sustainably. This resonates with the broader scientific community's push toward eco-friendly synthesis, a frequently searched topic in academic and industrial circles.

In summary, 1-3-nitro-5-(trifluoromethyl)phenylcyclobutan-1-amine represents a compelling case study at the intersection of organic synthesis, drug development, and sustainable chemistry. Its versatility and relevance to contemporary research challenges ensure its continued prominence in scientific literature and commercial applications.